5-(4-Butoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C24H28N2O3S
• Molecular Weight: 424.6 g/mol
• IUPAC Name: (5E)-5-[(4-butoxy-3-methoxyphenyl)methylidene]-2-phenylimino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H28N2O3S/c1-4-6-15-29-20-13-12-18(16-21(20)28-3)17-22-23(27)26(14-5-2)24(30-22)25-19-10-8-7-9-11-19/h7-13,16-17H,4-6,14-15H2,1-3H3/b22-17+,25-24?
• InChI Key: KASCGXRAVPMECK-ZINKLTMQSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)CCC)OC
• SMILES: CCCCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CCC)OC

Description

5-(4-Butoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is a thiazolidine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BM-17, and it exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.

Mechanism of Action

The mechanism of action of BM-17 is not fully understood. However, it is believed that BM-17 exerts its biological effects by modulating various signaling pathways. For example, BM-17 has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. BM-17 also activates the Nrf2 signaling pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
BM-17 has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. In addition, BM-17 has been shown to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglia.

Advantages and Limitations for Lab Experiments

BM-17 has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also exhibits a wide range of biological activities, making it a versatile compound for studying various biological processes. However, one limitation of BM-17 is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of BM-17. One potential direction is to study its effects on other signaling pathways involved in inflammation and cell survival. Another potential direction is to study its effects on other types of cancer cells. In addition, future studies could focus on optimizing the synthesis method of BM-17 to improve its yield and purity. Overall, the study of BM-17 has the potential to lead to the development of novel therapeutic agents for the treatment of various diseases.

Synthesis Methods

BM-17 is synthesized through the reaction of 4-butoxy-3-methoxybenzaldehyde, thiourea, and 3-propyl-1,3-thiazolidine-2,4-dione. The reaction is carried out in the presence of a catalytic amount of glacial acetic acid and ethanol. The resulting product is then purified through recrystallization to obtain pure BM-17.

Scientific Research Applications

BM-17 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. BM-17 also exhibits antioxidant effects by scavenging free radicals and reducing oxidative stress. In addition, BM-17 has been shown to have antitumor effects by inducing apoptosis in cancer cells.